Journal Name:Journal of Catalysis
Journal ISSN:0021-9517
IF:8.047
Journal Website:https://www.journals.elsevier.com/journal-of-catalysis
Year of Origin:1962
Publisher:Academic Press Inc.
Number of Articles Per Year:389
Publishing Cycle:Semimonthly
OA or Not:Not
Wear Resistance of Titanium Carbide-Modified 25Kh5FMS Deposited Metal
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-19 , DOI: 10.1007/s11223-023-00539-y
This study experimentally assessed the effect of microadditives of the Ti–TiC system modifier on the functional properties of the deposited metal of 25Kh5FMS semi-heat-resistant tool steel. The used Ti–TiC system modifier powders were obtained by high-voltage electric discharge treatment of Tipowder, which resulted in changes in its structural, chemical, and phase composition. It was determined that modification of the deposited metal with titanium carbides in an amount of ≈ 0.01% did not impair the quality of the formation of welded rollers and slag crust detachment. It was experimentally determined that introducing titanium carbide micro-additives in the amount of 0.01% to the deposited metal increased its heat resistance and wear resistance at elevated temperatures by 15–50%, depending on the modifier additive used. The obtained results can be useful in selecting materials for welding parts operated under abrasive wear and cyclic thermomechanical loads.
Detail
LM-Hardness Method Application to Evaluating the Effects of Lubricants with Nanoadditives of Varuious Chemical Compositions
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-04-12 , DOI: 10.1007/s11223-023-00505-8
To analyze the effect of of lubricants with nanoadditives of different chemical compositions on the tribological characteristics of two grades of medium carbon steels, it was first proposed to use data on the degree of wear, changes in hardness, and accumulation of damage to the surface layers of specimens in the contact zone. To evaluate the level of damage to the microstructure of materials in the contact zone and its impact on the tribological characteristics of metal friction pairs, it is proposed to use a methodology that determines the level of material damage by the parameters of the scattering of hardness values. Nanopowders of copper, magnesium alloy, carbon, and the studied steels were used as additives to industrial lubricants. The joint analysis of experimental data on the wear kinetics, hardness changes, and damage accumulation of the surface layers of the specimens made it possible to establish specific correlations between these parameters and draw conclusions about the effectiveness of the additives in improving the wear resistance of the studied steels. According to the experimental results, it was concluded that using lubricating compositions based on industrial lubricants with nanomaterial additives made from the material of the component of the friction pair that has a lower hardness provides a significant increase in wear resistance and an acceptable value of the friction coefficient. This confirms the possibility of using such lubricant compositions to increase the wear resistance of some elements of the railroad track (rails, switch points, etc.).
Detail
Dynamics and Strength of Metal-Composite Cylinders on Internal Explosion Against the Thickness and Properties of Metallic and Composite Layers. Part 2. Numerical Simulation of Thick-Walled Cylinders and Effect of Stress Components on Strength*
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-04-11 , DOI: 10.1007/s11223-023-00501-y
The effect of the metallic layer thickness on the stress-strain state and strength of thick-walled metal-composite cylinders of total constant thickness under internal dynamic pressure produced by the explosion of a charge uniformly distributed along its axis in air at the constant total-to-running charge mass ratio \(\xi \) = 1.421 mm was numerically investigated. The strength of the cylinders was evaluated by the generalized Mises criterion. It is numerically and analytically proved that the strength of circularly reinforced cylinders from the composites of low tensile strength in the isotropy plane is primarily governed by the wave processes across the shell width and, as a consequence, by radial and axial tensile stresses, viz the larger they are, the lower the strength. Circumferential tensile stresses, on the contrary, improve the strength in most cases, i.e., only strengthen the structural element and increase the safety margin. Cylinders with four outer layer composites are examined. They are double-layered: the inner layer is steel (St20), the outer layer is a circularly reinforced composite. At given \(\xi \) and the total constant cylinder thickness \(H\), the optimum in strength terms ratio \({\beta }_{opt}\) of the metallic layer thickness \(h\) to \(H\) is strongly dependent on a composite (i.e., its physicomechanical characteristics) and varies within 0.3–0.7. The plastic deformation of the inner steel layer has a significant impact on the shell strength, the account of the plastic steel deformation substantially changes the dynamics of objects both qualitatively and quantitatively, thus, the strength function can be reduced by more than 50% compared to the elastic calculation. The strength of metal-composite cylinders is proved to be very sensitive to the wave phenomena along the radial coordinate. Sometimes at a certain ratio of layers \(\beta \) (about 0.7), the charge mass ratio \(\xi \) (and hence the absolute charge mass \(M\)) can be increased more than twice without deterioration of the strength requirements, while the \(\beta \) deviation by only 1.5% from that at given \(\xi \) would lead to the cylinder fracture.
Detail
Effect of Local Mistuning of Blade Vibration Frequencies on the Vibration Stress of Compressor and Turbine Disks of Aircraft Gas Turbine Engines
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-04-13 , DOI: 10.1007/s11223-023-00498-4
The effect of engineering and process factors on the vibration stress of the cantilevered bladed disks of the 1st stage – low-pressure compressor and the shrouded blades of the 2nd stage – free power turbine for different types of aircraft gas turbine engines is investigated. The results of calculation-experimental studies on the frequency mistuning effect caused by the reduction of the cantilevered blade face length and its transition thinning to the shroud platform on the vibration stress of the intergroove ribs of the disk and blade rings, respectively, are presented. Three-dimensional finite element models of disks with the break of cyclic symmetry due to the vibration frequency mistuning of one blade, as the most dangerous case of the natural frequency scattering over the blade rings, were constructed. Calculation and experimental studies on the vibration stress of the intergroove ribs were carried out for two disk modifications with different rim thicknesses. The results of the complex calculation studies demonstrated that the resonant vibration amplitudes were localized in the vicinity of the frequency-mistuned blade. Thus, in the vicinity of the blades with the cross-section thinning of their face, the difference in the distribution of maximum equivalent stress zones is observed, which can lead to the localization of blade vibrations with their further failure. At the same time, the vibration stress of the intergroove ribs is established to depend on the vibration excitation harmonic, as well as the elastic bladed disk connection, which is determined by its stiffness. The results of computational experiments suggestive of reducing both the vibration stress and the localization level of resonant vibration amplitudes by analyzing and establishing those characteristics that effect the connection stiffness, which is of great practical importance for improving the vibration reliability of aircraft engine disks.
Detail
Effect of Oxidation and Hot Corrosion on Stress Corrosion Cracking Susceptibility of Inconel 738 Alloy
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-27 , DOI: 10.1007/s11223-023-00551-2
Increasing the operating temperature of industrial machinery requires compatible materials to the higher temperature, which will maintain their strength with desired properties. The marine, petrochemical, and aerospace industries involve contact of base alloys of industrial machinery and appliances with the environment consisting of oxygen and salts such as NaCl, Na2SO4, and V2O5. Thus, the substrate, i.e., superalloy, is coated with thermal barrier coatings (TBC) to protect the material from oxidation and hot corrosion. But due to wear-tear, intricate shapes, and designs, some parts of the substrate may be exposed to the environment. When the oxygen and salts react with the base alloy at high temperatures, it forms oxide products and corrosive salts. This may adversely affect the working of the industrial component. Thus, in the present study, Inconel 738 alloy specimens were coated with the salts NaCl, Na2SO4, and V2O5 in different combinations of proportions. The coated and not coated specimens were kept in the furnace for 500 h with a constant temperature maintained at 900°C. After this process, the specimens were tested on a slow strain rate testing machine (SSRT) for a low strain rate of 10–6 s–1. Scanning electron microscopy (SEM) was used to observe the fractured specimens to study the morphology of the fractured area. The elemental analysis was done by using electron dispersive spectroscopy (EDS). The X-ray diffraction (XRD) technique was used for analyzing the scale formed on the surface.
Detail
Study on Progressive Collapse of 532 m-Long Three-Layer Truss Hangar Based on VUMAT Subroutine
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-24 , DOI: 10.1007/s11223-023-00553-0
The alternate load path method for progressive collapse analysis ignores the cause and mechanism of member failure and its influence on the dynamic effect of the remaining structures. It must assume the location of member failure, which is unsuitable for grid structures with many members. In this paper, by using the double broken line follow-up strengthening model and the proposed VUMAT material constitutive model, taking the member instability and material failure as the member failure criteria and considering the geometric nonlinearity and material nonlinearity, the instantaneous member removal method for deleting the failure member in real time was proposed. On this basis, nonlinear dynamic analysis for a three-layer space truss was used to compare the effects of different member failure criteria on the structural responses, such as the member failure sequence and the occurrence time of the continuous structural collapse. The results show that when considering the instability of members, the initial member failure and the final progressive collapse occur earlier than when using the material failure criterion, which is more similar to the actual situation. Furthermore, the proposed VUMAT material constitutive model can apply to study the progressive collapse behavior of space truss structures.
Detail
Fracture Toughness Assessment of 15Kh2NMFA-A Steel Based on Local Fracture Models
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-21 , DOI: 10.1007/s11223-023-00543-2
Experimental and computational methods to assess the fracture toughness of 15Kh2NMFA-A reactor vessel steel are analyzed based on the local fracture models: Rice–Tracey and developed in Pisarenko Institute of Problems of Strength of the National Academy of Sciences of Ukraine. The master curve was experimentally constructed, and parameters used in examined models were obtained. The Rice–Tracey model modification, which takes into account the averaging of the relative void radius in the vicinity of the crack tip, extending at each loading step, is shown to confirm a previously made assumption as to the fracture toughness assessment regardless of the finite element size near the crack tip. Since in the ductile-brittle transition region, the crack initiation is ductile, i.e., through void nucleation, growth, and coalescence, the fracture toughness assessment based on local ductile fracture models gained theoretical substantiation and demonstrated satisfactory agreement with experimental results.
Detail
Theoretical Estimation of Fatigue Life Before Crack Initiation in Metal Materials
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-19 , DOI: 10.1007/s11223-023-00538-z
A model for theoretically estimating the number of loading cycles before fatigue crack initiation at a constant applied cycle stress range and a power law equation to describe the kinetics of damage accumulation at this stage of fatigue failure are proposed. It is shown that the level of relaxation of local stress from the top of the blunt concentrator, which occurs due to local plastic deformations, depends on the value of the applied cycle stress and is nonlinear. A power law equation is proposed to estimate this local stress following the concept of critical distance, thus considering fatigue damage accumulation’s kinetics. The correlation between the power-law exponents in the above equations and the equation for the growth rate of a newly initiated fatigue crack is established. In addition to the loading parameters and geometric dimensions of the concentrator, the initial data for the theoretical evaluation are the static strength characteristics (elastic modulus, Poisson’s ratio, and macroscopic yield onset stress, which are determined from short-term tensile tests of standard specimens) and microstructure characteristics (grain size, Taylor’s factor, Burgers vector, and grain misorientation angle, which are determined from the analysis of the microstructure of the starting material). No fitting parameters or experimentally determined data on material fatigue are used. The calculations based on the proposed model of the number of loading cycles before fatigue crack initiation in 45 steel specimens show good agreement with the experimental results.
Detail
Determination of the Reliability of Mine Support Equipment Considering Its Deformation Risks
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-18 , DOI: 10.1007/s11223-023-00540-5
Calculations of the reliability of mine workings’ support usually imply multifactorial problems that can be solved using the risk theory in combination with the expert method of pairwise comparisons. The paper presents a methodology for such calculations on the example of the protection of sectional workings in coal mines. The necessity of improving the methodology for calculating the displacement of the mine workings contour in the area of influence of the cleaning operations by taking into account the coefficient of influence of the mine support equipment (MPE) on its stability is substantiated. This work aims to increase the reliability of mine workings’ support by risk-oriented substantiation of the choice of the type of protection means for sectional workings of coal mines during the development of an adjacent excavation column in various geological conditions. Technological schemes for the construction of modern types of MPE are proposed. Combining the risk theory with the matrix method of pairwise comparisons made it possible to calculate the risk Ri of deformation of the working faces and to obtain a qualitative assessment of the rating Ti of different types of MPE depending on the categories of roof collapse An and the strength of the floor rocks f. The criteria for comparing different types of MPE is their compliance with the utility function: at rational costs for the construction of MPE, the risks of roof and face displacements should be minimal. The proportion of negative consequences from failure to meet the initial requirements is as follows: the cost of MPE construction is 0.13, the risk of displacement of the working face roof is 0.53, and the risk of floor displacement is 0.33. A new formula for calculating the coefficient Ko of the influence of the type of underground protection on the displacement of the working faces is proposed, which takes into account the risk of deformation of the working face, the power and the inclination angle of the coal seam to the horizon, and the design parameters of the underground protection – its width and location relative to the working face.
Detail
Application of Dynamic Elastic Modulus Targeted Testing Methods for Old Concrete Aqueducts
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-19 , DOI: 10.1007/s11223-023-00555-y
Aimed at the widespread concrete durability deterioration problem among old irrigation aqueducts in China, the main purpose of this study is to propose two dynamic elastic modulus (\({E}_{d}\)) targeted concrete quality evaluation methods as major supplements to the conventional inspection approaches mainly based on testing strength. First, with large pulse energy, the elastic impact wave can penetrate through the whole length of a large-dimension structural member to get the P-wave velocity and then \({E}_{d}\) in its entirety. Second, the in-situ dynamic testing combined with FE modal analysis can reasonably estimate the average \({E}_{d}\) of the whole structure. These two methods can be applied in coordination to improve the reliability of the test results.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 CHEMISTRY, PHYSICAL 物理化学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
5.50 196 Science Citation Index Science Citation Index Expanded Not
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